4(3H)-Quinazolinone, 3-(((((2-methoxyphenyl)amino)methyl)amino)methyl)-, dihydrochloride

Specification

• CAS No.: 75159-30-7
• Molecular Formula: C17H20Cl2N4O2
• Molecular Weight: 383.3 g/mol
• IUPAC Name: 3-[[(2-methoxyanilino)methylamino]methyl]quinazolin-4-one;dihydrochloride
• Standard InChI: InChI=1S/C17H18N4O2.2ClH/c1-23-16-9-5-4-8-15(16)19-10-18-11-21-12-20-14-7-3-2-6-13(14)17(21)22;;/h2-9,12,18-19H,10-11H2,1H3;2*1H
• Standard InChI Key: YCOICPOGJWMCHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCNCN2C=NC3=CC=CC=C3C2=O.Cl.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 3-[(2-methoxyanilino)methyl]quinazolin-4-one dihydrochloride, reflects its core quinazolinone scaffold (C8H5N2O) substituted at position 3 with a [(2-methoxyphenylamino)methyl] group and a secondary amine, protonated as a dihydrochloride salt. Key structural features include:

• Quinazolin-4(3H)-one backbone: A bicyclic system with a ketone at position 4 and nitrogen atoms at positions 1 and 3.

• 3-((2-Methoxyphenylamino)methyl) substitution: A methoxy group (-OCH3) at the ortho position of the phenyl ring, linked via an aminomethyl (-NH-CH2-) bridge to the quinazolinone core.

• Dihydrochloride salt: Enhances aqueous solubility through protonation of the amine groups.

Table 1: Molecular and Physicochemical Data

Property	Value
Molecular Formula	C16H17Cl2N3O2
Molecular Weight	354.2 g/mol
CAS Number	75159-51-2
IUPAC Name	3-[(2-Methoxyanilino)methyl]quinazolin-4-one dihydrochloride
SMILES	COC1=CC=CC=C1NCN2C=NC3=CC=CC=C3C2=O.Cl.Cl
Key Spectral Data (IR)	1710 cm⁻¹ (C=O), 2723 cm⁻¹ (C-OCH3)

Spectroscopic Characterization

• IR Spectroscopy: Strong absorption at 1710 cm⁻¹ confirms the carbonyl group (C=O) of the quinazolinone ring. The methoxy group exhibits a characteristic C-O stretch at 2723 cm⁻¹.

• 1H NMR: Peaks at δ 3.72 ppm (CH3 of methoxy), δ 4.42 ppm (CH2 bridge), and δ 7.4–7.9 ppm (aromatic protons) align with the proposed structure.

• Mass Spectrometry: A molecular ion peak at m/z 372 (free base) correlates with the molecular formula.

Synthesis and Optimization

Synthetic Routes

The compound is synthesized via a multi-step protocol starting from anthranilic acid derivatives:

• Intermediate Formation: 5-Hydroxyanthranilic acid reacts with acetic anhydride at 160–180°C to form acetylated intermediates.

• Cyclization: Condensation with 2-methoxyaniline derivatives in acetic acid at 180°C for 14 hours yields the quinazolinone core.

• Aminomethylation: Introduction of the aminomethyl group via reductive amination or nucleophilic substitution.

• Salt Formation: Treatment with hydrochloric acid produces the dihydrochloride salt.

Table 2: Synthetic Yield and Conditions

Step	Reagents/Conditions	Yield (%)
1	Acetic anhydride, 160–180°C, 2h	85–92
2	2-Methoxyaniline, AcOH, 14h	77–85
3	HCl gas, EtOH	90–95

Structural Modifications

• Position 3 Substitutions: The bis-aminated methoxyphenyl group enhances binding to kinase domains, as seen in EGFR inhibitors.

• Salt vs. Free Base: The dihydrochloride form improves bioavailability compared to the neutral quinazolinone.

Biological Activities and Mechanisms

Cell Line	IC50 (µg/mL)
SKLU-1	23.09
MCF-7	27.75
HepG-2	30.19

Antimicrobial Effects

• Gram-Negative Bacteria: Moderate activity against E. coli and Pseudomonas aeruginosa (MIC: 32–64 µg/mL).

• Antifungal Activity: Inhibits Candida albicans growth at 64 µg/mL.

Molecular Docking and Pharmacophore Analysis

COX-2 Inhibition

Docking studies using PDB 5F19 reveal stable binding (RS = -372.26 kcal/mol) to cyclooxygenase-2 (COX-2), suggesting anti-inflammatory applications. Key interactions include:

• Hydrogen bonds between the methoxy group and Arg120.

• π-Stacking of the quinazolinone ring with Tyr355.

EGFR Kinase Binding

The aminomethyl group forms critical hydrogen bonds with Met793 and Cys797 in the EGFR active site, mimicking erlotinib’s binding mode.